Cas no 2172191-25-0 (2-ethyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione)

• Product Name: 2-ethyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione
• CAS No: 2172191-25-0
• MF: C₁₆H₃₁O₂PS
• MW: 318.454904794693
• CID: 6415280
• PubChem ID: 165845933
• Update Time: 2025-08-03

2-ethyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione
• EN300-1459345
• 2-ethyl-5-[4-(2-methylbutan-2-yl)cyclohexyl]-1,3,2lambda5-dioxaphosphinane-2-thione
• 2172191-25-0

• Inchi： 1S/C16H31O2PS/c1-5-16(3,4)15-9-7-13(8-10-15)14-11-17-19(20,6-2)18-12-14/h13-15H,5-12H2,1-4H3
• InChI Key： XEQAKFDSSURAIS-UHFFFAOYSA-N
• SMILES： S=P1(CC)OCC(CO1)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 318.17823840g/mol
• Monoisotopic Mass: 318.17823840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 50.6Ų

Additional information on 2-ethyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione

Compound CAS No 2172191-25-0: A Comprehensive Overview of 2-Ethyl-5-(4-(2-Methylbutan-2-Yl)cyclohexyl)-1,3,2λ⁵-Dioxaphosphinane-2-Thione

The compound CAS No 2172191-25-0, known as 2-Ethyl-5-(4-(2-Methylbutan-2-Yl)cyclohexyl)-1,3,2λ⁵-Dioxaphosphinane-2-Thione, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dioxaphosphinanethiones, which are derivatives of phosphorothioic acids and have been extensively studied for their unique chemical properties and biological activities.

Recent studies have highlighted the importance of dioxaphosphinanethiones in the development of novel therapeutic agents. The structure of CAS No 2172191-25-0 includes a cyclohexyl group substituted with a 4-(2-methylbutan-2-yl) moiety, which contributes to its stability and reactivity. The presence of the dioxaphosphinane ring system makes this compound highly versatile, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and additions.

One of the most intriguing aspects of CAS No 2172191-25-0 is its potential as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be used to construct complex molecular frameworks with intricate stereochemistry. For instance, its ability to undergo ring-opening reactions under specific conditions has opened new avenues for the synthesis of advanced materials and pharmaceutical intermediates.

In terms of physical properties, CAS No 2172191-25-0 exhibits a melting point of approximately 85°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is remarkable, making it suitable for high-temperature reactions without decomposition. The compound's spectroscopic data, including IR and NMR spectra, have been thoroughly characterized, providing valuable insights into its molecular structure and bonding.

The synthesis of CAS No 2172191-25-0 involves a multi-step process that begins with the preparation of the cyclohexyl derivative followed by its coupling with the dioxaphosphinane thione moiety. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced purification techniques, such as column chromatography and recrystallization, are employed to isolate the final product.

From an environmental perspective, CAS No 2172191-